Cas no 59436-77-0 (2-Methyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: 2-Methyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 59436-77-0
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD22416357
• CID: 950153
• PubChem ID: 10219403
• Update Time: 2025-04-19

2-Methyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,5-diazabicyclo[2.2.1]heptane
• (1S,4S)-2-METHYL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
• 2,5-diazabicyclo[2.2.1]heptane, 2-methyl-
• 2-methyl-2,5-diaza-bicyclo[2.2.1]heptane
• DTXSID40436824
• SB19904
• YFDRYBUJCGOYCQ-UHFFFAOYSA-N
• CS-0047654
• AKOS015850860
• A832316
• J-500479
• MB06040
• 2-methyl-2,5-diazabicyclo-(2.2.1)heptane
• SCHEMBL109530
• 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-
• MFCD22416357
• SB19865
• (1S,4S)-2-Methyl-2,5-diazabicyclo<2.2.1>heptane Dihydrobromide
• 59436-77-0
• EN300-112143

• MDL： MFCD22416357
• Inchi： 1S/C6H12N2/c1-8-4-5-2-6(8)3-7-5/h5-7H,2-4H2,1H3
• InChI Key： YFDRYBUJCGOYCQ-UHFFFAOYSA-N
• SMILES： N1(C)CC2CC1CN2

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: -0.07100